Cas no 94277-39-1 (Ethylbis(2-ethylhexyl)methylammonium hydrogen sulphate)

Ethylbis(2-ethylhexyl)methylammonium hydrogen sulphate structure
94277-39-1 structure
Product Name:Ethylbis(2-ethylhexyl)methylammonium hydrogen sulphate
CAS No:94277-39-1
MF:C19H43NO4S
MW:381.614025354385
CID:809594
PubChem ID:57356765
Update Time:2025-04-19

Ethylbis(2-ethylhexyl)methylammonium hydrogen sulphate Chemical and Physical Properties

Names and Identifiers

    • Ethylbis(2-ethylhexyl)methylammonium hydrogen sulphate
    • ethyl-bis(2-ethylhexyl)-methylazanium,hydrogen sulfate
    • EINECS 304-622-6
    • 94277-39-1
    • Inchi: 1S/C19H42N.H2O4S/c1-7-12-14-18(9-3)16-20(6,11-5)17-19(10-4)15-13-8-2;1-5(2,3)4/h18-19H,7-17H2,1-6H3;(H2,1,2,3,4)/q+1;/p-1
    • InChI Key: LDIXXACCXIBZDR-UHFFFAOYSA-M
    • SMILES: S(=O)(=O)([O-])O.[N+](C)(CC)(CC(CC)CCCC)CC(CC)CCCC

Computed Properties

  • Exact Mass: 381.29128003g/mol
  • Monoisotopic Mass: 381.29128003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 13
  • Complexity: 270
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.8Ų
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